Cas no 91914-05-5 (4-methyl-2-Pyridinol)

• Product Name: 4-methyl-2-Pyridinol
• CAS No: 91914-05-5
• MF: C₆H₇NO
• MW: 109.125881433487
• CID: 800208
• PubChem ID: 280741
• Update Time: 2025-04-19

4-methyl-2-Pyridinol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-Pyridinol
• 1-(2,5-dimethoxyphenyl)-1-phenyl-3-(propan-2-ylamino)butan-1-ol,hydrochloride
• 2-HYDROXY-4-METHYL PYRIDINE
• 2-Pyridinol, 4-methyl-(9CI)
• 4-Methyl-2-(1H)-pyridinone
• 2(1H)-Pyridinone, 4-methyl-
• 4-Methylpyridin-2-one
• 4-Methyl-2-pyridinone
• 2-Hydroxy-4-methyl pyridine;2-Hydroxy-4-methylpyridine
• NSC-132870
• Hydroxy-4-methylpyridine
• 13466-41-6
• 2-Hydroxy-4-methylpyridine (2-Hydroxy-4-picoline)
• CHEBI:194825
• YBDRFJXGJQULGH-UHFFFAOYSA-N
• AKOS015842412
• AS-14953
• AE-646/31212037
• J-515811
• SCHEMBL245430
• AC-5128
• SCHEMBL8747034
• A2865
• FT-0612548
• 4-Methyl-2-pyridone
• H1052
• EN300-66899
• AM803166
• DTXSID00299790
• AB03735
• NSC523149
• JE7V4GNL8Z
• NSC-523149
• 2-Hydroxy-4-methylpyridine, 99%
• 2-hydroxy-4methylpyridine
• FT-0691706
• CS-W017769
• NSC132870
• BP-12688
• 4-methylpyridin-2-ol
• 91914-05-5
• 4-methyl-pyridin-2-ol
• MFCD00134298
• MFCD00030766
• 4-methyl-1H-pyridin-2-one
• AKOS006227963
• 2-Hydroxy-4-picoline
• J-006588
• 4-METHYL-2(1H)-PYRIDONE
• Z1065655286
• 4-methyl-1,2-dihydropyridin-2-one
• 2(1H)-Pyridone, 4-methyl-
• SY021568
• UNII-JE7V4GNL8Z
• J-400628
• F8880-7854
• 4-Methyl-2(1H)-pyridinone
• CHEMBL4593828
• 2-Hydroxy-4-methylpyridine
• 4-Methyl-2[1H]-pyridone
• CQJ
• 4-methy-2(1H)-pyridone
• 2-hydroxy-4-methyl-pyridine
• 4-methylpyridin-2(1H)-one

• Inchi： 1S/C6H7NO/c1-5-2-3-7-6(8)4-5/h2-4H,1H3,(H,7,8)
• InChI Key： YBDRFJXGJQULGH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C=CN1

Computed Properties

• Exact Mass: 109.053
• Monoisotopic Mass: 109.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 130 °C
• Boiling Point: 308.0±0.0 °C at 760 mmHg
• Flash Point: 133.6±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-methyl-2-Pyridinol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones